4-(dimethylamino)-2-[2-({[(3-fluorobenzyl)oxy]imino}methyl)-1H-pyrrol-1-yl]nicotinonitrile

• IUPAC Name: 4-(dimethylamino)-2-[2-[(E)-(3-fluorophenyl)methoxyiminomethyl]pyrrol-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H18FN5O/c1-25(2)19-8-9-23-20(18(19)12-22)26-10-4-7-17(26)13-24-27-14-15-5-3-6-16(21)11-15/h3-11,13H,14H2,1-2H3/b24-13+
• InChI Key: MIZNXZZZCKYEEO-ZMOGYAJESA-N
• Canonical SMILES: CN(C)C1=C(C(=NC=C1)N2C=CC=C2C=NOCC3=CC(=CC=C3)F)C#N
• Isomeric SMILES: CN(C)C1=C(C(=NC=C1)N2C=CC=C2/C=N/OCC3=CC(=CC=C3)F)C#N
• Molecular Formula: C20H18FN5O
• Molecular Weight: 363.4 g/mol

Description

4-(dimethylamino)-2-[2-({[(3-fluorobenzyl)oxy]imino}methyl)-1H-pyrrol-1-yl]nicotinonitrile is a useful research compound. Its molecular formula is C20H18FN5O and its molecular weight is 363.396. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Potential Antipsychotic Agents

• A study on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which are structurally related to the compound , highlighted their potential as antipsychotic agents. These compounds demonstrated reduced spontaneous locomotion in mice, similar to known antipsychotics, but uniquely did not bind to D2 dopamine receptors in vitro (Wise et al., 1987).

Synthesis of Pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines

• Research on the synthesis of new tricyclic pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines catalyzed by 4-(N,N-dimethylamino)pyridine (DMAP) was conducted. This synthesis involved reactions starting from 2-amino-1-methyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile (Khashi, Davoodnia, & Prasada Rao Lingam, 2015).

Antitumor and Antioxidant Activities

• A study explored the antitumor and antioxidant activities of various compounds synthesized from cyanoacetamide, related to the target compound. These synthesized compounds exhibited promising antioxidant activities (Bialy & Gouda, 2011).

Photophysical Characteristics for Organic Photo Emitting Diode

• A compound structurally similar to the one was synthesized for its strong green emission at about 533 nm, making it relevant for application in organic photo-emitting diodes. The study emphasized the importance of intramolecular charge transfer in excited states (Asiri et al., 2015).